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Compound of Interest

Compound Name: Indole-4-carboxaldehyde

Cat. No.: B046140

Indole-4-carboxaldehyde: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,
synthesis, and biological activities of indole-4-carboxaldehyde. The information is curated for
researchers, scientists, and professionals in drug development who are interested in leveraging
this versatile molecule in their work.

Core Chemical Properties and Structure

Indole-4-carboxaldehyde is an aromatic aldehyde featuring a unique indole structure.[1] This
structural motif makes it a valuable building block for the synthesis of a wide array of bioactive
molecules and a key intermediate in the preparation of complex natural products.[1] Its
reactivity allows for diverse chemical modifications, rendering it a versatile tool in medicinal
chemistry and materials science.[1]

Structural Information

e |IUPAC Name: 1H-indole-4-carbaldehyde[2]

e Synonyms: 4-Formylindole, 1H-Indole-4-carboxaldehyde, Indole-4-aldehyde[1][3]
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e Chemical Structure:
o SMILES: C1=CC(=C2C=CNC2=C1)C=0][2]
o InChl: 1S/C9H7NO/c11-6-7-2-1-3-9-8(7)4-5-10-9/h1-6,10H[2][3]

o InChlKey: JFDDFGLNZWNJTK-UHFFFAOYSA-N[2][3]

Physicochemical Properties

A summary of the key quantitative data for indole-4-carboxaldehyde is presented in the table
below for easy reference and comparison.

Property Value Source(s)
Molecular Formula CoH7NO [1112][3]
Molecular Weight 145.16 g/mol [11121[3]
CAS Number 1074-86-8 [1][3]
Appearance Yellowish to pale brown o

powder
Melting Point 139-143 °C
Purity > 98% (HPLC) [1]
XLogP3 2.2 [2]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of indole-4-carboxaldehyde are
provided below.

Synthesis of Indole-4-carboxaldehyde

A common method for the synthesis of indole-4-carboxaldehyde involves the oxidation of 1H-
indole-4-methanol.[4]

Materials:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Indole-4-carboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Indole-4-carboxaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1074868&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/Indole-4-carboxaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1074868&Units=SI
https://www.benchchem.com/product/b046140?utm_src=pdf-body
https://www.chemimpex.com/products/21928
https://pubchem.ncbi.nlm.nih.gov/compound/Indole-4-carboxaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1074868&Units=SI
https://www.chemimpex.com/products/21928
https://pubchem.ncbi.nlm.nih.gov/compound/Indole-4-carboxaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1074868&Units=SI
https://www.chemimpex.com/products/21928
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1074868&Units=SI
https://www.chemimpex.com/products/21928
https://www.chemimpex.com/products/21928
https://pubchem.ncbi.nlm.nih.gov/compound/Indole-4-carboxaldehyde
https://www.benchchem.com/product/b046140?utm_src=pdf-body
https://www.benchchem.com/product/b046140?utm_src=pdf-body
https://www.benchchem.com/product/b046140?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/indole-4-carboxaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 1H-Indole-4-methanol

e Tetrapropylammonium perruthenate (TPAP)
e N-methylmorpholine N-oxide (NMO)

4 A molecular sieves

e Anhydrous methylene chloride (CH2Clz2)
 Silica gel (for chromatography)

Procedure:

e To a mixture of 1H-indole-4-methanol (2.5 g, 17 mmol), N-methylmorpholine N-oxide (3.0 g,
25 mmol), and 4 A molecular sieves (3.0 g) in anhydrous methylene chloride (30 mL) at
room temperature, add tetrapropylammonium perruthenate (0.3 g, 0.85 mmol) in portions.

 Stir the mixture at room temperature under a nitrogen atmosphere for 1 hour.
o Filter the reaction mixture to remove the molecular sieves and other solids.
e Concentrate the filtrate in vacuo.

o Purify the residue by chromatography on silica gel using methylene chloride as the eluent to
yield indole-4-carboxaldehyde as a white powder (2.0 g, 80% yield).[4]
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Synthesis Workflow of Indole-4-carboxaldehyde

Reactants & Reagents
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Proposed Anti-inflammatory Signaling Pathway

Therapeutic Intervention

Indole-4-carboxaldehyde

enhances

Inflammatory Stimulus Cellular Response

Advanced Glycation Glyoxalase | (GLYI)
End-products (AGES) Expression

Methylglyoxal (MGO) -

reduces

Y

Pro-inflammatory Gene
Expression (TNF-a, IFN-y)

&

MGO Detoxification

Outdome

Attenuation of Hepatic
Inflammation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Indole-4-carboxaldehyde chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046140#indole-4-carboxaldehyde-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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